Cas no 2740-88-7 (4-fluorobenzyl isothiocyanate)

• Product Name: 4-fluorobenzyl isothiocyanate
• CAS No: 2740-88-7
• MF: C₈H₆FNS
• MW: 167.203343868256
• MDL: MFCD00041115
• CID: 84463
• PubChem ID: 75963
• Update Time: 2025-07-02

4-fluorobenzyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-fluorobenzyl isothiocyanate
• 4-Fluoro-(isothiocyanatomethyl)-benzene
• 1-fluoro-4-(isothiocyanatomethyl)benzene
• 1-fluoro-4-isothiocyanatomethyl-benzene
• 4-fluoro-benzyl isothiocyanate
• p-fluorobenzylisothiocyanate
• CHEMBL3409226
• NCGC00184583-01
• MFCD00041115
• NS00048328
• FT-0618440
• GEO-01396
• 4-fluorobenzyl-isothiocyanate
• W-200270
• Benzene,1-fluoro-4-(isothiocyanatomethyl)-
• EN300-14928
• BDBM50073664
• PD139351
• DTXSID60181829
• D97436
• AKOS000212247
• 4-Fluorobenzylisothiocyanate
• FS-4218
• Benzene, 1-fluoro-4-(isothiocyanatomethyl)-
• p-Fluorobenzyl isothiocyanate
• 4-fluorobenzyl isothiocyanate, AldrichCPR
• Z57358375
• SCHEMBL1457562
• 1-Fluoro-4-(isothiocyanatomethyl)benzene #
• 2740-88-7
• EINECS 220-368-8
• DB-047218

• MDL： MFCD00041115
• Inchi： 1S/C8H6FNS/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4H,5H2
• InChI Key： LPVNPJMEWWUFHD-UHFFFAOYSA-N
• SMILES： S=C=NCC1C=CC(=CC=1)F
• BRN： 2085915

Computed Properties

• Exact Mass: 167.02000
• Monoisotopic Mass: 167.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1,22 g/cm3
• Boiling Point: 125 °C
• Flash Point: 124-125°C/6mm
• Refractive Index: 1.573
• PSA: 44.45000
• LogP: 2.42850
• Solubility: Not available
• Sensitiveness: Moisture Sensitive/Lachrymatory

4-fluorobenzyl isothiocyanate Security Information

• Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38-25
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：Keep cold.
• HazardClass：6.1
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-fluorobenzyl isothiocyanate

Comprehensive Guide to 4-Fluorobenzyl Isothiocyanate (CAS No. 2740-88-7): Properties, Applications, and Research Insights

4-Fluorobenzyl isothiocyanate (CAS No. 2740-88-7) is a fluorinated organic compound belonging to the class of isothiocyanates, which are widely studied for their versatile chemical reactivity and biological activities. This compound features a benzyl group substituted with a fluorine atom at the para position, coupled with a reactive isothiocyanate functional group (-N=C=S). Its molecular formula is C₈H₆FNS, and it exhibits a molecular weight of 167.20 g/mol. The presence of both fluorine and isothiocyanate moieties makes it a valuable building block in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials.

In recent years, 4-fluorobenzyl isothiocyanate has gained attention due to its potential role in drug discovery and medicinal chemistry. Researchers are exploring its utility as a precursor for designing bioactive molecules, especially those targeting enzyme inhibition or signal transduction pathways. The compound’s fluorine substitution enhances its metabolic stability and lipophilicity, which are critical factors in optimizing drug-like properties. Additionally, its isothiocyanate group enables facile conjugation with amines or thiols, making it a popular choice for bioconjugation and probe development in chemical biology.

The synthesis of 4-fluorobenzyl isothiocyanate typically involves the reaction of 4-fluorobenzylamine with thiophosgene or its safer alternatives, such as carbon disulfide and oxalyl chloride. This process highlights the growing demand for green chemistry approaches, as researchers seek to minimize hazardous byproducts. Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with industry standards for high-purity chemicals.

Beyond pharmaceuticals, 4-fluorobenzyl isothiocyanate finds applications in material science and polymer chemistry. Its ability to form covalent bonds with polymers or surfaces makes it useful for modifying nanomaterials or creating functionalized coatings. For instance, it can be grafted onto silica nanoparticles to develop targeted drug delivery systems, a topic of high interest in nanomedicine. Such innovations align with the broader trend of personalized medicine, where precision and efficiency are paramount.

From an environmental perspective, the biodegradability and toxicity profile of 4-fluorobenzyl isothiocyanate are under scrutiny, reflecting the global push for sustainable chemicals. Regulatory agencies emphasize the need for eco-friendly alternatives, driving research into safer synthetic routes and applications. This compound’s stability under physiological conditions also makes it a candidate for diagnostic imaging agents, particularly in PET radiochemistry, where fluorine-18 labeling is a hot topic.

In summary, 4-fluorobenzyl isothiocyanate (CAS No. 2740-88-7) is a multifaceted compound with significant potential across life sciences and advanced materials. Its unique structural features, coupled with emerging applications in biotechnology and nanotechnology, position it as a key player in modern chemical research. As the scientific community continues to explore its capabilities, this compound is likely to remain at the forefront of innovation in organic synthesis and molecular design.